Cas no 1166389-11-2 (N4-(3-Aminophenyl)-5-fluoro-N2-(3,4,5-trimethoxyphenyl)-2,4-pyrimidinediamine)
1166389-11-2 structure
Product Name:N4-(3-Aminophenyl)-5-fluoro-N2-(3,4,5-trimethoxyphenyl)-2,4-pyrimidinediamine
CAS No:1166389-11-2
Molecular Formula:C19H20FN5O3
Molecular Weight:385.392207145691
CID:5044072
N4-(3-Aminophenyl)-5-fluoro-N2-(3,4,5-trimethoxyphenyl)-2,4-pyrimidinediamine Properties
Names and Identifiers
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- N4-(3-aminophenyl)-5-fluoro-N2-(3,4,5-trimethoxyphenyl)pyrimidine-2,4-diamine
- 4-N-(3-aminophenyl)-5-fluoro-2-N-(3,4,5-trimethoxyphenyl)pyrimidine-2,4-diamine
- 2,4-Pyrimidinediamine, N4-(3-aminophenyl)-5-fluoro-N2-(3,4,5-trimethoxyphenyl)-
- 2,4-Pyrimidinediamine,N4-(3-aminophenyl)-5-fluoro-N2-(3,4,5-trimethoxyphenyl)-
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- InChIKey： QLVBFVSCWVAZMY-UHFFFAOYSA-N
- Inchi： 1S/C19H20FN5O3/c1-26-15-8-13(9-16(27-2)17(15)28-3)24-19-22-10-14(20)18(25-19)23-12-6-4-5-11(21)7-12/h4-10H,21H2,1-3H3,(H2,22,23,24,25)
- SMILES： FC1C=NC(=NC=1NC1C=CC=C(C=1)N)NC1C=C(C(=C(C=1)OC)OC)OC
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Rotatable Bond Count: 7
- Heavy Atom Count: 28
- Complexity: 463
- XLogP3: 3.3
- Topological Polar Surface Area: 104
N4-(3-Aminophenyl)-5-fluoro-N2-(3,4,5-trimethoxyphenyl)-2,4-pyrimidinediamine Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P998690-1mg |
N4-(3-Aminophenyl)-5-fluoro-N2-(3,4,5-trimethoxyphenyl)-2,4-pyrimidinediamine |
1166389-11-2 | 1mg |
$ 50.00 | 2022-06-03 |
N4-(3-Aminophenyl)-5-fluoro-N2-(3,4,5-trimethoxyphenyl)-2,4-pyrimidinediamine Related Literature
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Wenxiao Wu,Tingting Zheng,Yang Tian Chem. Commun., 2020,56, 8083-8086
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Cyrine Brahim,Florent Chauveau,Armelle Ringuedé,Michel Cassir,Matti Putkonen,Lauri Niinistö J. Mater. Chem., 2009,19, 760-766
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Boce Zhang,Yaguang Luo,Kelsey Kanyuck,Natalie Saenz,Kevin Reed,Peter Zavalij,Joseph Mowery,Gary Bauchan RSC Adv., 2018,8, 33059-33064
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Marc Fuhrmans,Marcus Müller Soft Matter, 2015,11, 1464-1480
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Maria-Teresa Türke,Giacomo Parigi,Claudio Luchinat,Marina Bennati Phys. Chem. Chem. Phys., 2012,14, 502-510
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Alan R. Burns,Jennifer H. Kerr,William J. Kerr,Joanna Passmore,Laura C. Paterson,Allan J. B. Watson Org. Biomol. Chem., 2010,8, 2777-2783
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Srabani Ghosh,Sourav Mishra,Rupa Mukhopadhyay J. Mater. Chem. B, 2014,2, 960-970
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